Cas no 26329-66-8 (Butanoic acid, 4-chloro-3-hydroxy-)

Butanoic acid, 4-chloro-3-hydroxy- structure
26329-66-8 structure
Product Name:Butanoic acid, 4-chloro-3-hydroxy-
CAS No:26329-66-8
MF:C4H7ClO3
MW:138.549580812454
CID:1426483
PubChem ID:10129995
Update Time:2025-04-20

Butanoic acid, 4-chloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-chloro-3-hydroxy-
    • 4-chloro-3-hydroxybutyric acid
    • 26329-66-8
    • SCHEMBL374298
    • 4-chloro-3-hydroxybutanoic acid
    • 95574-97-3
    • 4-chloro-3-hydroxybutanoate
    • Inchi: 1S/C4H7ClO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)
    • InChI Key: AKDAXGMVRMXFOO-UHFFFAOYSA-N
    • SMILES: ClCC(CC(=O)O)O

Computed Properties

  • Exact Mass: 138.00841
  • Monoisotopic Mass: 138.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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